Cas no 2171969-84-7 (3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane)

3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane is a versatile cyclic compound characterized by a unique 12-membered ring structure with an oxygen and nitrogen atom. Its distinctive triethyl substitution provides enhanced stability and reactivity. This compound offers advantages such as improved solubility in various organic solvents and potential applications in organic synthesis for the formation of complex molecules.
3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane structure
2171969-84-7 structure
Product Name:3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane
CAS No:2171969-84-7
MF:C16H31NO
MW:253.423444986343
CID:5777442
PubChem ID:165522906
Update Time:2025-07-22

3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

    • 3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
    • EN300-1279933
    • 2171969-84-7
    • 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane
    • Inchi: 1S/C16H31NO/c1-4-14-8-7-10-16(11-9-14)17-12-15(5-2,6-3)13-18-16/h14,17H,4-13H2,1-3H3
    • InChI Key: MTDVVZWFQZVVKM-UHFFFAOYSA-N
    • SMILES: O1CC(CC)(CC)CNC21CCCC(CC)CC2

Computed Properties

  • Exact Mass: 253.240564612g/mol
  • Monoisotopic Mass: 253.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 21.3Ų

3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279933-0.05g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
0.05g
$1020.0 2023-06-08
Enamine
EN300-1279933-0.1g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
0.1g
$1068.0 2023-06-08
Enamine
EN300-1279933-0.25g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
0.25g
$1117.0 2023-06-08
Enamine
EN300-1279933-0.5g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
0.5g
$1165.0 2023-06-08
Enamine
EN300-1279933-1.0g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
1g
$1214.0 2023-06-08
Enamine
EN300-1279933-2.5g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
2.5g
$2379.0 2023-06-08
Enamine
EN300-1279933-5.0g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
5g
$3520.0 2023-06-08
Enamine
EN300-1279933-10.0g
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
10g
$5221.0 2023-06-08
Enamine
EN300-1279933-50mg
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
50mg
$888.0 2023-10-01
Enamine
EN300-1279933-100mg
3,3,9-triethyl-1-oxa-5-azaspiro[5.6]dodecane
2171969-84-7
100mg
$930.0 2023-10-01

3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane Related Literature

Additional information on 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane

Introduction to 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane (CAS No. 2171969-84-7)

3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane, identified by its Chemical Abstracts Service (CAS) number 2171969-84-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic compound features a unique blend of oxygen and nitrogen heterocycles, making it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The molecular framework of 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane consists of a spiro center connecting an oxygen-containing five-membered ring with an azacyclohexane moiety. This structural motif contributes to its distinct physicochemical properties, including solubility, stability, and potential bioactivity. The presence of multiple ethyl substituents at the 3rd and 9th positions enhances the compound's lipophilicity, which is a critical factor in determining its absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit conformational rigidity and unique binding interactions with biological targets. The spiro5.6dodecane core has been investigated for its potential applications in the development of enzyme inhibitors, receptor modulators, and anti-inflammatory agents. Specifically, the azaspiro structure has shown promise in modulating G-protein coupled receptors (GPCRs) and other membrane-bound proteins, which are key targets in modern drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for complex molecules like 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific pockets on protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided experimental efforts to optimize its pharmacological properties.

The synthesis of 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this intricate framework efficiently. These approaches not only improve the scalability of production but also allow for structural modifications to enhance bioactivity.

From a medicinal chemistry perspective, 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane represents an intriguing scaffold for developing novel therapeutic agents. Its unique structural features make it a versatile platform for exploring different biological pathways. For instance, derivatives of this compound have been investigated for their potential role in modulating central nervous system (CNS) receptors, which could lead to new treatments for neurological disorders.

The pharmacokinetic profile of 3,3,9-triethyl-1-oxa-5-azaspiro5.6dodecane is another area of active research. Preclinical studies have begun to elucidate how the ethyl substituents influence metabolic pathways and drug clearance rates. Understanding these processes is essential for designing prodrugs or analogs that exhibit improved pharmacological efficacy and reduced toxicity.

In conclusion,3,3,9-triethyl-1-oxta - 5 - azaspiro - 5 .6 - dodecane (CAS No .2171969 -84 -7) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique spirocyclic architecture , combined with favorable physicochemical properties , makes it an attractive candidate for further development . As computational methods and synthetic techniques continue to evolve , the exploration of such molecules will undoubtedly lead to new insights into drug design and molecular interactions . Future studies should focus on optimizing synthetic routes , investigating biological activity , and evaluating potential therapeutic applications .

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.